Cas no 12789-60-5 (Thiopeptin A3 (9CI))

• Product Name: Thiopeptin A3 (9CI)
• CAS No: 12789-60-5
• MF: C₁₄H₁₃N₄Cl
• MW: 272.73282
• CID: 166593

Thiopeptin A3 (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiopeptin A3 (9CI)

• Inchi： InChI=1S/C14H13ClN4/c1-16-13-8-18-14(12-3-2-6-17-12)10-7-9(15)4-5-11(10)19-13/h2-7,17H,8H2,1H3,(H,16,19)
• InChI Key： LEAKQIXYSHIHCW-UHFFFAOYSA-N
• SMILES： CNC1CN=C(C2=CC=CN2)C2=CC(=CC=C2N=1)Cl

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54